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Compound of Interest |

Compound Name: 2-(Hexyloxy)benzonitrile
CAS No.: 121554-15-2
Cat. No.: B048131
. J

CAS Registry Number: 121554-15-2 Formula: C13H17NO Molecular Weight: 203.28 g/mol

Part 1: Chemical Identity & Strategic Significance[1]
Structural Analysis & Reactivity Profile

2-(Hexyloxy)benzonitrile is an ortho-substituted aromatic nitrile featuring a lipophilic hexyl
ether chain. This structural duality defines its behavior:

o The Nitrile Group (-CN): Provides a dipole moment and serves as a precursor for amidines,
tetrazoles, or carboxylic acids.[1] While less acutely toxic than aliphatic nitriles, it poses a
metabolic risk of cyanide release under extreme conditions.[1]

e The Hexyloxy Chain (-OCsH13): Increases lipophilicity (LogP > 4), facilitating cell membrane
penetration and increasing the potential for skin sensitization compared to the parent
benzonitrile.

Core Applications

 Liquid Crystal Mesogens: The ortho substitution disrupts planarity compared to para-
isomers, often used to lower melting points in eutectic mixtures.[1]

e Medicinal Chemistry: A building block for benzofuran derivatives via intramolecular
cyclization.[2]
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Part 2: Hazard Identification & Mechanism
(GHSICLP)

Note: As a specialized research chemical, specific toxicological data may be limited.[1] The
following classifications are derived from Structure-Activity Relationship (SAR) analysis of close
analogues (e.g., 2-ethoxybenzonitrile, benzonitrile).

Primary Hazards

Mechanism of

Hazard Class Category Hazard Statement .
Action
Metabolic activation of
o H302: Harmful if the nitrile moiety;
Acute Toxicity (Oral) Cat. 4 ]
swallowed.[3][4] potential CNS
depression.

Lipophilic chain
Skin H315: Causes skin facilitates dermal
: - Cat.[4] 2 N .
Corrosion/Irritation irritation.[4] absorption; solvent-

like defatting action.

Direct contact irritant;

) high dipole moment
) H319: Causes serious ] ]
Serious Eye Damage Cat. 2A o increases interaction
eye irritation.[4] )
with mucous

membranes.

Ortho-substituted
o ] H317: May cause ethers can act as
Sensitization (Skin) Cat. 1B o )
allergic skin reaction. haptens after

metabolic oxidation.

The "Cyanide Potential" Reality

While aromatic nitriles are stable, in vivo metabolism (via cytochrome P450) can slowly release
cyanide ions.

e Risk Level: Moderate.
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o Symptoms: Headache, dizziness, weakness, and rapid breathing (histotoxic hypoxia).[1]

« Differentiation: Unlike inorganic cyanides (e.g., NaCN), effects are delayed.[1]

Part 3: Physical Properties & Experimental
Validation[1]

Data Gap Alert: Experimental melting/boiling points for the specific 2-isomer are often conflated
with the 4-isomer. Use the following predicted ranges as a baseline for characterization.

Physicochemical Profile

Value Experimental Validation
Property )
(Predicted/Analogue) Protocol
) Viscous Liquid or Low-Melting ) ) )
Physical State ) Visual inspection at 25°C.
Solid
] ] < 40°C (Likely lower than p- DSC: 5°C/min ramp. Look for
Melting Point ) )
isomer) endothermic peak.
TGA: Do not distill at
Boiling Point ~310-320°C (at 760 mmHg) atmospheric pressure to avoid
decomposition.
) Gravimetric determination
Density ~0.98 — 1.02 g/cm? _ _
using a 1 mL syringe.
B Insol. Water; Sol.[3][5][6][7][8] dissolve 10mg in 1mL solvent;
Solubility

DCM, EtOAc, Toluene sonicate.[1]

Part 4: Risk Mitigation & Handling Strategy
Hierarchy of Controls Workflow

The following diagram outlines the decision-making process for handling 2-
(Hexyloxy)benzonitrile in a research setting.
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Start: Handling 2-(Hexyloxy)benzonitrile

Quantity Check

< 1g (Analytical)

Standard Fume Hood Schlenk Line or
(Face Vel. > 100 fpm) Closed System
PPE: Nitrile Gloves (Double), PPE: Butyl Rubber Gloves,
Safety Glasses, Lab Coat Face Shield, Apron

Disposal: Organic Waste

(Non-Halogenated)

Click to download full resolution via product page

Figure 1: Risk Assessment & Control Flow for varying scales of operation.

Synthesis-Specific Precautions (Williamson Ether
Synthesis)
When synthesizing this compound from 2-hydroxybenzonitrile and hexyl bromide:

» Reagent Hazard: Hexyl bromide is an alkylating agent (potential carcinogen). 2-
Hydroxybenzonitrile is a phenol derivative (corrosive).

o Exotherm Control: The deprotonation step (using K2COs or NaH) generates heat and
hydrogen gas (if NaH is used).
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o Protocol: Add base at 0°C. Vent reaction vessel through an oil bubbler.

o Work-up Hazard: The organic layer will contain the product. Do not acidify strongly if cyanide
hydrolysis is a concern (though unlikely under mild workup).

Part 5: Emergency Response Protocols
Exposure Response Matrix

Route Immediate Action Medical Context

Wash: Soap & water for 15 )
) ) Monitor for delayed erythema
Skin Contact min. Do NOT use alcohol o
) ] or systemic nitrile effects.
(increases absorption).

. i . Consult ophthalmologist.
Rinse: Tepid water for 15 min,

Eye Contact S Lipophilic nature makes
lifting lids.[1] i
removal difficult.
) Evacuate: Fresh air Administer oxygen if breathing
Inhalation ) ) )
immediately. is labored.[3]
) - Alert ER: Mention "Nitrile
) Do NOT induce vomiting. ) ) ) )
Ingestion ingestion - potential cyanide

Rinse mouth.
donor."

Spill Management (Self-Validating)

e |solate: Evacuate 10m radius.
o Neutralize: Absorb with vermiculite or sand.
» Verify: Use a VOC detector to ensure ppm levels are below 5 ppm before re-entry.

o Decontaminate: Wash surface with 10% bleach solution (oxidizes traces) followed by soap
water.
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* European Chemicals Agency (ECHA).Registration Dossier: Benzonitrile (General Nitrile
Hazards). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Safety & Handling Guide: 2-
(Hexyloxy)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048131#safety-data-sheet-sds-for-2-hexyloxy-
benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://echa.europa.eu/registration-dossier/-/registered-dossier/13358
https://www.benchchem.com/product/b048131?utm_src=pdf-custom-synthesis
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11534
https://pdf.benchchem.com/42/Applications_of_2_Hydroxybenzonitrile_in_Organic_Synthesis_Detailed_Application_Notes_and_Protocols.pdf
https://www.vigon.com/product/benzonitrile/?doc=MSDS/500720_vigon_sds_us_english.pdf&namee=BenzonitrileSDS
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxybenzonitrile
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID10376900
https://pdf.benchchem.com/42/Experimental_Procedure_for_O_Alkylation_of_2_Hydroxybenzonitrile_Application_Notes_and_Protocols.pdf
https://www.chemeo.com/cid/27-968-8/Benzonitrile
https://patents.google.com/patent/US5637750A/en
https://patents.google.com/patent/US5637750A/en
https://www.benchchem.com/product/b048131#safety-data-sheet-sds-for-2-hexyloxy-benzonitrile
https://www.benchchem.com/product/b048131#safety-data-sheet-sds-for-2-hexyloxy-benzonitrile
https://www.benchchem.com/product/b048131#safety-data-sheet-sds-for-2-hexyloxy-benzonitrile
https://www.benchchem.com/product/b048131#safety-data-sheet-sds-for-2-hexyloxy-benzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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